Cas no 139444-88-5 (4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-)

4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)- structure
139444-88-5 structure
Product Name:4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-
CAS No:139444-88-5
MF:C12H10N4
MW:210.23460149765
CID:1287842
Update Time:2024-08-04

4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonitrile, 6-methyl-2-(phenylamino)-
    • Inchi: 1S/C12H10N4/c1-9-7-11(8-13)16-12(14-9)15-10-5-3-2-4-6-10/h2-7H,1H3,(H,14,15,16)
    • InChI Key: ROICKFXDPUIHLR-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=CC=C2)=NC(C)=CC(C#N)=N1

Computed Properties

  • Exact Mass: 210.0907

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Melting Point: 129-130 °C
  • Boiling Point: 431.9±37.0 °C(Predicted)
  • PSA: 61.6
  • pka: 1.58±0.10(Predicted)
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